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Abstract
This technical guide provides a comprehensive overview of 11-Azidoundecanoic acid (CAS

number 118162-45-1), a bifunctional linker molecule widely utilized in biomedical research and

drug development. This document details its chemical and physical properties, synthesis, and

key applications, with a focus on bioconjugation via "click chemistry" and amide bond

formation. Detailed experimental protocols, safety and handling information, and visual

diagrams of experimental workflows are provided to assist researchers in effectively and safely

utilizing this versatile chemical tool.

Core Compound Details
11-Azidoundecanoic acid is a linear fatty acid derivative containing a terminal azide (-N₃)

group and a terminal carboxylic acid (-COOH) group. This dual functionality allows for

orthogonal conjugation strategies, making it an invaluable tool for linking molecules. The long

eleven-carbon chain provides a flexible and hydrophobic spacer arm.

Chemical and Physical Properties
Quantitative data for some physical properties of 11-Azidoundecanoic acid are not readily

available from experimental sources. The following tables summarize available computed and

experimental data.
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Table 1: General and Computed Properties

Property Value Source

CAS Number 118162-45-1 [1][2]

Molecular Formula C₁₁H₂₁N₃O₂ [1][3]

Molecular Weight 227.30 g/mol [3]

Appearance White to off-white solid [2]

Purity (LCMS) 99.26% [4]

XLogP3 4.4 [3]

Hydrogen Bond Donor Count 1 [3]

Hydrogen Bond Acceptor

Count
5 [3]

Rotatable Bond Count 10 [3]

Exact Mass 227.16337692 Da [3]

Monoisotopic Mass 227.16337692 Da [3]

Table 2: Solubility and Storage

Property Information Source

Solubility

Soluble in organic solvents

such as ethanol, DMSO, and

DMF. Sparingly soluble in

aqueous buffers.

Storage

Store at 4°C, protected from

light. For long-term storage in

solvent, store at -80°C for up

to 6 months or -20°C for up to

1 month, protected from light.

[4]
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Note: Specific experimental values for melting point, boiling point, and quantitative solubility

were not found in the searched literature. The provided purity is from a specific batch analysis

and may vary.

Synthesis
A common and high-yielding method for the synthesis of 11-Azidoundecanoic acid involves

the nucleophilic substitution of 11-bromoundecanoic acid with sodium azide.

Synthesis of 11-Azidoundecanoic Acid from 11-
Bromoundecanoic Acid
This reaction proceeds via an Sₙ2 mechanism, where the azide ion displaces the bromide ion.

Reaction Scheme:

11-Bromoundecanoic Acid

11-Azidoundecanoic AcidSodium Azide (NaN₃)

DMSO
Solvent

Sodium Bromide (NaBr)
+

Click to download full resolution via product page

Synthesis of 11-Azidoundecanoic Acid.

Experimental Protocol:

Dissolution: Dissolve 11-bromoundecanoic acid in dimethyl sulfoxide (DMSO).

Addition of Azide: Add sodium azide (NaN₃) to the solution. A typical molar excess of sodium

azide is used to drive the reaction to completion.
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Reaction: Stir the mixture at room temperature. The reaction progress can be monitored by

thin-layer chromatography (TLC).

Work-up: Once the reaction is complete, the mixture is typically poured into water and

acidified.

Extraction: The product is then extracted with an organic solvent, such as ethyl acetate.

Purification: The combined organic layers are washed, dried, and the solvent is removed

under reduced pressure to yield 11-azidoundecanoic acid. This reaction has been reported

to proceed with a high yield of 99%.

Applications in Research and Drug Development
The bifunctional nature of 11-Azidoundecanoic acid makes it a versatile linker for a variety of

applications, particularly in the construction of complex biomolecular architectures and drug

delivery systems.

Copper(I)-Catalyzed Azide-Alkyne Cycloaddition
(CuAAC) - "Click Chemistry"
The azide group of 11-Azidoundecanoic acid readily participates in the highly efficient and

specific CuAAC reaction with a terminal alkyne.[1][2] This "click" reaction forms a stable triazole

linkage, which is widely used to conjugate molecules such as peptides, proteins, nucleic acids,

and small molecule drugs.[5][6]
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CuAAC "Click Chemistry" Workflow.

Experimental Protocol for CuAAC:

Stock Solutions:

Prepare a stock solution of 11-Azidoundecanoic acid in an appropriate solvent (e.g.,

DMSO).

Prepare a stock solution of the alkyne-functionalized molecule of interest in a compatible

buffer or solvent.

Prepare stock solutions of copper(II) sulfate (CuSO₄), a copper-coordinating ligand (e.g.,

THPTA), and a reducing agent (e.g., sodium ascorbate).[7]

Reaction Mixture: In a microcentrifuge tube, combine the alkyne-functionalized molecule and

11-Azidoundecanoic acid in the desired molar ratio.
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Catalyst Preparation: In a separate tube, pre-mix the CuSO₄ and ligand solutions.

Initiation: Add the copper/ligand mixture to the reaction tube, followed by the freshly prepared

sodium ascorbate solution to initiate the reaction.[5]

Incubation: Allow the reaction to proceed at room temperature for 1-2 hours, or as optimized

for the specific substrates. The reaction is typically protected from light.

Quenching and Purification: The reaction can be quenched by the addition of a chelating

agent like EDTA. The resulting conjugate can be purified by methods appropriate for the

molecules involved, such as dialysis, size-exclusion chromatography, or HPLC.

Amide Bond Formation
The carboxylic acid moiety of 11-Azidoundecanoic acid can be activated and reacted with

primary amines to form a stable amide bond.[2] This is a common strategy for attaching the

linker to proteins (e.g., at lysine residues), amine-functionalized surfaces, or other amine-

containing molecules.

11-Azidoundecanoic Acid

Amide-linked Conjugate

Amine-containing Molecule Coupling Reagent
(e.g., EDC, HATU)

 activation

Base
(e.g., DIEA)

 catalysis
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Amide Bond Formation Workflow.

Experimental Protocol for Amide Bond Formation:

Dissolution: Dissolve 11-Azidoundecanoic acid in an anhydrous aprotic solvent such as

DMF.
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Activation: Add a coupling reagent, such as 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide

(EDC) or HATU, and a base (e.g., Diisopropylethylamine - DIEA).[8] The mixture is typically

stirred at 0°C to form the activated ester.

Amine Addition: Add the amine-containing molecule to the reaction mixture.

Reaction: Allow the reaction to warm to room temperature and stir for several hours to

overnight. The reaction progress can be monitored by TLC or LC-MS.

Work-up and Purification: The reaction is quenched, and the product is purified using

standard techniques such as extraction, precipitation, or chromatography to remove the

coupling byproducts and unreacted starting materials.

Safety and Handling
11-Azidoundecanoic acid contains an azide functional group and should be handled with

caution. Organic azides can be energetic materials, sensitive to heat, shock, and friction.[9]

Table 3: Hazard and Precautionary Information

Hazard Statement Precautionary Statement

H315: Causes skin irritation.
P261: Avoid breathing

dust/fume/gas/mist/vapors/spray.

H319: Causes serious eye irritation. P264: Wash skin thoroughly after handling.

H335: May cause respiratory irritation.
P280: Wear protective gloves/eye

protection/face protection.

P302+P352: IF ON SKIN: Wash with plenty of

soap and water.

P305+P351+P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.
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This information is based on the Safety Data Sheet for a similar compound and general

knowledge of organic azides. Always refer to the specific SDS provided by the supplier.[9]

Handling and Storage Recommendations:

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses, a lab

coat, and chemical-resistant gloves.

Ventilation: Handle in a well-ventilated area, preferably in a chemical fume hood.

Avoid Incompatibilities: Keep away from strong oxidizing agents, strong acids, and strong

bases. Avoid contact with heavy metals, as this can form explosive heavy metal azides.

Storage: Store in a tightly sealed container in a cool, dry place, away from heat and sources

of ignition.[2] For long-term storage, refrigeration or freezing at -20°C is recommended.[2]

Conclusion
11-Azidoundecanoic acid is a highly valuable bifunctional linker for researchers in chemistry,

biology, and medicine. Its orthogonal reactive ends—the azide for click chemistry and the

carboxylic acid for amide bond formation—provide a robust platform for the construction of

complex molecular conjugates. This guide provides the essential technical information and

protocols to facilitate its effective and safe use in the laboratory. As with any chemical reagent,

it is imperative to consult the specific Safety Data Sheet provided by the manufacturer before

use and to follow good laboratory practices.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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